Cas no 738607-07-3 (Cyclobutanecarboxylic acid, 1-(4-iodobutyl)-, ethyl ester)

• Product Name: Cyclobutanecarboxylic acid, 1-(4-iodobutyl)-, ethyl ester
• CAS No: 738607-07-3
• MF: C₁₁H₁₉IO₂
• MW: 310.171836137772
• CID: 1763382
• PubChem ID: 21932017
• Update Time: 2025-04-21

Cyclobutanecarboxylic acid, 1-(4-iodobutyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(4-iodobutyl)-, ethyl ester
• SCHEMBL187550
• DJYFEYADPMSARK-UHFFFAOYSA-N
• 738607-07-3
• Ethyl 1-(4-iodobutyl)-1-cyclobutanecarboxylate
• DB-091416

• Inchi： 1S/C11H19IO2/c1-2-14-10(13)11(7-5-8-11)6-3-4-9-12/h2-9H2,1H3
• InChI Key： DJYFEYADPMSARK-UHFFFAOYSA-N
• SMILES： ICCCCC1(C(=O)OCC)CCC1

Computed Properties

• Exact Mass: 310.04298g/mol
• Monoisotopic Mass: 310.04298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų